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Compound of Interest

Compound Name:
2,6-Dichloro-4-

(trifluoromethyl)nicotinamide

Cat. No.: B115923 Get Quote

2,6-Dichloro-4-(trifluoromethyl)nicotinamide: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dichloro-4-(trifluoromethyl)nicotinamide is a halogenated pyridinecarboxamide

derivative. Its structural features, including the dichlorinated pyridine ring and the trifluoromethyl

group, suggest its potential as a scaffold in medicinal chemistry and agrochemical research.

This technical guide provides a consolidated overview of the currently available information on

this compound, focusing on its physicochemical properties, synthesis, and potential areas of

application based on related structures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,6-Dichloro-4-
(trifluoromethyl)nicotinamide is presented in Table 1. This data is compiled from publicly

available chemical databases and supplier information.
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Property Value Source

Molecular Formula C₇H₃Cl₂F₃N₂O PubChem[1]

Molecular Weight 259.01 g/mol PubChem[1]

CAS Number 158063-67-3 PubChem[1]

IUPAC Name

2,6-dichloro-4-

(trifluoromethyl)pyridine-3-

carboxamide

PubChem[1]

Melting Point 198-200 °C Parchem[2]

Boiling Point 267 °C (Predicted) Parchem[2]

Density 1.631 g/cm³ (Predicted) Parchem[2]

Flash Point 115 °C (Predicted) Parchem[2]

XLogP3 2.5 PubChem[1]

Synthesis
Detailed, peer-reviewed synthetic protocols for 2,6-Dichloro-4-(trifluoromethyl)nicotinamide
are not readily available in the public domain. However, based on general principles of organic

synthesis and patent literature for structurally related compounds, a plausible synthetic route

can be conceptualized. The synthesis of related nicotinamide derivatives often involves the

amidation of a corresponding nicotinic acid or its activated derivative.

A potential synthetic workflow is outlined below. This diagram is a conceptual representation

and has not been experimentally validated from available literature for this specific compound.
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Conceptual Synthetic Pathway

2,6-Dichloro-4-(trifluoromethyl)
nicotinic acid

2,6-Dichloro-4-(trifluoromethyl)
nicotinoyl chloride

Activation

Activating Agent
(e.g., SOCl₂, Oxalyl Chloride)

2,6-Dichloro-4-(trifluoromethyl)
nicotinamideAmidation

Ammonia Source
(e.g., NH₃, NH₄OH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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